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Compound of Interest

Compound Name:
2,2',3,3',4,4',5,5',6-Nonachloro-

1,1'-biphenyl-13C12

Cat. No.: B15582305

Get Quote

Technical Support Center: PCB Extract Cleanup
Welcome to the technical support center for Polychlorinated Biphenyl (PCB) analysis. This

guide is designed for researchers, scientists, and drug development professionals to navigate

the critical step of sample cleanup for the removal of interferences from PCB extracts. Here,

you will find field-proven insights and detailed protocols to enhance the accuracy and reliability

of your analytical results.

Frequently Asked Questions (FAQs)
This section addresses common challenges and questions encountered during the cleanup of

PCB extracts.

Q1: My baseline is noisy, and I'm seeing broad, unidentified peaks in my chromatogram. What

could be the cause?

A: A noisy baseline and extraneous peaks are classic signs of co-extracted matrix

interferences. High molecular weight compounds like lipids, fats, and pigments are common
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culprits, especially in biological and environmental samples.[1][2][3][4][5] These substances

can interfere with analyte detection and potentially damage your analytical column.[2][3]

Causality: Large molecules can accumulate on the column, leading to poor chromatographic

performance and bleed, which elevates the baseline. They can also co-elute with your target

PCBs, masking their peaks.

Recommended Action: Implement a cleanup technique specifically designed to remove high

molecular weight interferences, such as Gel Permeation Chromatography (GPC).[1][2][3][4][5]

Q2: I'm analyzing for specific non-ortho (coplanar) PCBs, but my results seem inflated. Why

might this be?

A: Inflated results for non-ortho PCBs often stem from co-elution with other structurally similar

compounds, such as other PCB congeners (mono-ortho PCBs), polychlorinated dibenzo-p-

dioxins (PCDDs), and polychlorinated dibenzofurans (PCDFs).[6][7] These compounds share

similar physicochemical properties, making them difficult to separate using conventional

cleanup methods.

Causality: The planarity of non-ortho PCBs, which is responsible for their toxicity, also makes

them strongly adsorb to certain materials. If your cleanup method doesn't specifically target this

property for fractionation, other planar molecules will be present in the final extract.

Recommended Action: A highly selective cleanup method like carbon chromatography is

recommended.[8][9] The porous graphitic carbon stationary phase effectively separates

compounds based on their planarity.[6] Alternatively, immunoaffinity chromatography (IAC)

offers high specificity for coplanar PCBs.[10][11][12][13]

Q3: My recoveries for certain PCB congeners are consistently low after cleanup. What should I

investigate?

A: Low analyte recovery can be attributed to several factors during the cleanup process. These

include irreversible adsorption to the column material, elution with a solvent of insufficient

strength, or improper calibration of the cleanup column.

Causality: The choice of adsorbent and elution solvents is critical. If the adsorbent is too active

or the solvent is too weak, the PCBs will not be efficiently eluted from the column. Conversely,
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an overly strong solvent might elute interferences along with the analytes.

Recommended Action:

Verify Adsorbent Activity: For adsorbents like silica gel, alumina, and Florisil, the activity level

(controlled by water content) is crucial. Ensure it is appropriate for your specific application.

[14][15]

Optimize Elution Solvents: Review the solvent scheme. You may need to increase the

polarity or volume of the elution solvent to ensure complete recovery of all PCB congeners.

Perform a Method Validation: Spike a clean matrix with a known amount of your target PCBs

and process it through the entire cleanup and analysis procedure to pinpoint where the loss

is occurring.[16]

Troubleshooting Guides & Detailed Protocols
This section provides in-depth troubleshooting and step-by-step protocols for common PCB

cleanup techniques.

Decision-Making Workflow for Cleanup Technique
Selection
The choice of cleanup technique is dictated by the sample matrix and the specific interferences

present. The following diagram illustrates a general decision-making workflow.
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Sample Matrix & Suspected Interferences

Recommended Cleanup Technique
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(e.g., tissue, oils)
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(e.g., pigments, humic acids)

No
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Chromatography (GPC)

Yes

Planar Interferences?
(e.g., PCDDs, PCDFs)

No

Adsorption Chromatography
(Silica, Alumina, Florisil)

Yes

No/
General Cleanup

Carbon Chromatography

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting a cleanup technique.

Adsorption Chromatography: Silica Gel, Alumina, and
Florisil
These techniques separate compounds based on their polarity. They are effective at removing

polar interferences like lipids and pesticides from the less polar PCBs.
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Issue Probable Cause(s) Recommended Solution(s)

Poor Separation of PCBs from

Interferences

- Incorrect adsorbent activity

level. - Inappropriate solvent

polarity.

- Verify adsorbent activation

(heating) or deactivation

(adding water).[14][15] - Adjust

the polarity of the elution

solvent; a less polar solvent

will elute PCBs while retaining

more polar interferences.

Analyte Breakthrough (PCBs in

waste fraction)

- Column overloading. -

Channeling in the column

packing.

- Reduce the amount of

sample extract loaded onto the

column. - Ensure the column is

packed uniformly; tap gently to

settle the adsorbent.

Inconsistent Elution Volumes

- Variations in adsorbent batch

or activity. - Temperature

fluctuations affecting solvent

viscosity.

- Standardize the adsorbent

from a single batch for a set of

samples. - Perform cleanup in

a temperature-controlled

environment.

Protocol: EPA Method 3630C - Silica Gel Cleanup[14]
This protocol is a standard method for cleaning up sample extracts containing PCBs.

1. Column Preparation: a. Place a small plug of glass wool at the bottom of a 10 mm ID

chromatography column. b. Add 4.0 g of activated silica gel. c. Tap the column to settle the

silica gel. d. Add about 2 g of anhydrous sodium sulfate to the top.

2. Column Pre-elution: a. Pre-elute the column with 6 mL of hexane. b. Maintain a flow rate of

about 2 mL/min. c. Just before the sodium sulfate layer is exposed to air, stop the flow. d.

Discard the eluate.

3. Sample Loading and Elution: a. Transfer the sample extract (in 2 mL of hexane) onto the

column. b. Rinse the sample vial twice with 1-2 mL of hexane and add each rinse to the

column. c. Begin collecting the eluate. d. Elute the column with an appropriate solvent (e.g.,

pentane or hexane) to collect the PCB fraction. e. The specific volume and solvent composition
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will depend on the desired fractionation. For example, to separate PCBs from polynuclear

aromatic hydrocarbons (PAHs), an initial elution with pentane is used to collect PCBs, followed

by a more polar solvent to elute PAHs.[17]

4. Concentration: a. Concentrate the collected fraction to the desired final volume for analysis.

Start: Sample Extract
in Hexane

1. Prepare Silica Gel Column
(4g Silica, 2g Na2SO4)

2. Pre-elute with 6 mL Hexane
(Discard Eluate)

3. Load Sample Extract

4. Elute with Pentane/Hexane

5. Collect PCB Fraction

End: Clean Extract for Analysis

Click to download full resolution via product page

Caption: Silica gel cleanup workflow.
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Gel Permeation Chromatography (GPC)
GPC, also known as size-exclusion chromatography, separates molecules based on their size.

It is highly effective for removing large molecular weight interferences like lipids, proteins, and

pigments from smaller PCB molecules.[2][3][5]

Troubleshooting Common Issues
Issue Probable Cause(s) Recommended Solution(s)

Poor Resolution Between

Lipids and PCBs

- Column degradation. -

Incorrect flow rate.

- Replace or regenerate the

GPC column according to the

manufacturer's instructions. -

Optimize the flow rate; a

slower rate may improve

resolution.

Carryover Between Samples
- Inadequate flushing between

injections.

- Increase the volume of the

flushing solvent and the

duration of the flush cycle

between samples.

Shifting Retention Times
- Column aging. - Changes in

mobile phase composition.

- Regularly check the

calibration of the column with a

standard mixture. - Ensure the

mobile phase is prepared

consistently.

Protocol: Based on EPA Method 3640A[1]
1. System Calibration: a. Prepare a calibration solution containing compounds of varying

molecular weights (e.g., corn oil, bis(2-ethylhexyl) phthalate, methoxychlor, perylene, and

sulfur) in dichloromethane.[1] b. Inject the solution and determine the retention times for each

component. c. Establish the elution window for the PCB fraction, which should be well-resolved

from the high molecular weight lipid fraction.

2. Sample Injection and Fraction Collection: a. Inject the sample extract onto the GPC column.

b. Use an appropriate mobile phase (e.g., dichloromethane) at a constant flow rate (e.g., 5

mL/min).[1][4] c. Divert the early-eluting, high molecular weight fraction to waste. d. Collect the
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fraction corresponding to the pre-determined elution window for PCBs.[2] e. Late-eluting

fractions can also be diverted to waste.

3. Column Regeneration: a. After collecting the analyte fraction, flush the column with the

mobile phase to remove any remaining sample components before the next injection.[2]

Advanced and Highly Selective Techniques
For applications requiring the separation of specific PCB congeners or the removal of highly

similar interferences, more advanced techniques are necessary.

Carbon Chromatography
This method is particularly useful for separating planar molecules like non-ortho PCBs from

non-planar PCBs and other compounds.[6][8] The separation is based on the strong adsorptive

interactions between the planar analytes and the graphitic carbon surface.

Immunoaffinity Chromatography (IAC)
IAC utilizes antibodies immobilized on a solid support to selectively capture target analytes.[12]

This technique offers very high specificity and can significantly simplify sample cleanup.[10][11]

IAC columns have been developed that are specific for coplanar PCBs, allowing for their

effective isolation from complex matrices like soil and sediment.[10][11][13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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